Cas no 1211579-71-3 (methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate)

Methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 4-position and a trifluoromethyl group at the 6-position—enhance reactivity, making it valuable for cross-coupling reactions and further functionalization. The ester group at the 2-position provides additional derivatization opportunities. This compound exhibits high purity and stability, ensuring reliable performance in demanding synthetic applications. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability in bioactive molecules. The product is particularly useful in the development of fluorinated heterocycles, offering a robust building block for medicinal chemistry and material science research.
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate structure
1211579-71-3 structure
Product Name:methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
CAS No:1211579-71-3
MF:C8H5BrF3NO2
MW:284.030011892319
MDL:MFCD18258227
CID:4902088
PubChem ID:119014643
Update Time:2025-08-03

methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-6-(trifluoromethyl)picolinate
    • methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
    • MDL: MFCD18258227
    • Inchi: 1S/C8H5BrF3NO2/c1-15-7(14)5-2-4(9)3-6(13-5)8(10,11)12/h2-3H,1H3
    • InChI Key: TZVRTINNLSAFSQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)N=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 282.946
  • Monoisotopic Mass: 282.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.2

methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM488971-1g
Methyl 4-bromo-6-(trifluoromethyl)picolinate
1211579-71-3 97%
1g
$721 2022-06-14
Alichem
A029011276-250mg
Methyl 4-bromo-6-(trifluoromethyl)picolinate
1211579-71-3 95%
250mg
$931.00 2023-09-04
Alichem
A029011276-1g
Methyl 4-bromo-6-(trifluoromethyl)picolinate
1211579-71-3 95%
1g
$3010.80 2023-09-04
Enamine
EN300-3376090-1g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95%
1g
$1944.0 2023-09-03
Enamine
EN300-3376090-5g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95%
5g
$5635.0 2023-09-03
Enamine
EN300-3376090-10g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95%
10g
$8357.0 2023-09-03
Enamine
EN300-3376090-0.05g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95.0%
0.05g
$516.0 2025-03-18
Enamine
EN300-3376090-0.1g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95.0%
0.1g
$673.0 2025-03-18
Enamine
EN300-3376090-0.25g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95.0%
0.25g
$963.0 2025-03-18
Enamine
EN300-3376090-0.5g
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate
1211579-71-3 95.0%
0.5g
$1516.0 2025-03-18

methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate Related Literature

Additional information on methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate: A Versatile Scaffold for Pharmaceutical Innovation

Methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate represents a critical intermediate in the development of next-generation therapeutics, with its unique structural features enabling diverse applications in drug discovery. The CAS No. 1211579-71-3 compound combines electrophilic bromine functionality at the 4-position and electron-withdrawing trifluoromethyl groups at the 6-position, creating a highly tunable platform for medicinal chemistry. Recent advances in synthetic methodologies have expanded the utility of this molecule, particularly in the design of bioactive compounds targeting inflammatory pathways and neurodegenerative diseases.

The pyridine-2-carboxylate core of this compound exhibits remarkable stability under physiological conditions, making it an ideal scaffold for derivatization. Researchers have demonstrated that the introduction of bromine and trifluoromethyl substituents significantly enhances the compound's metabolic stability and bioavailability. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of 4-bromo substituents in modulating receptor binding affinity, while 6-(trifluoromethyl) groups have been shown to improve the compound's ability to penetrate the blood-brain barrier.

Recent breakthroughs in asymmetric synthesis have enabled the efficient preparation of methyl 4-bromo-6-(trifluoromethyl)pyridine-3-carboxylate derivatives with high enantiomeric purity. These advancements are particularly relevant for the development of chiral pharmaceuticals, where stereochemical control is critical for therapeutic efficacy. The trifluoromethyl group's electron-withdrawing nature has also been leveraged in the design of kinase inhibitors, with promising results in preclinical trials for cancer treatment.

Current research focuses on the application of pyridine-2-carboxylate derivatives in the treatment of neurodegenerative disorders. A 2024 study in Advanced Pharmaceutical Innovation demonstrated that compounds containing 4-bromo and 6-(trifluoromethyl) groups exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding has significant implications for the development of therapeutics targeting autoimmune diseases and chronic inflammation.

The synthesis of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate involves a multi-step process that combines microwave-assisted organic synthesis with catalytic methods. This approach has been optimized to achieve high yield and purity, which is essential for pharmaceutical applications. The presence of the trifluoromethyl group introduces unique reactivity patterns that require careful control during synthetic procedures.

Recent computational studies have provided insights into the molecular interactions of pyridine-2-carboxylate derivatives with biological targets. Molecular docking simulations suggest that the 4-bromo substituent plays a crucial role in stabilizing the binding interaction with protein targets. This understanding has enabled the rational design of more potent derivatives with improved pharmacokinetic profiles.

Applications of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its potential in the development of agrochemicals and materials science. The trifluoromethyl group's inertness and hydrophobicity make it an attractive moiety for designing environmentally friendly pesticides with reduced ecological impact.

Advancements in solid-phase synthesis have further enhanced the utility of pyridine-2-carboxylate derivatives. These methods allow for the rapid screening of diverse functional groups, facilitating the discovery of novel bioactive compounds. The 4-bromo position serves as an ideal site for introducing a wide range of substituents, enabling the creation of compound libraries for high-throughput screening.

Current research trends indicate a growing interest in the application of trifluoromethyl groups in the development of antiviral agents. Studies have shown that these groups can enhance the antiviral activity of nucleoside analogs by improving their ability to inhibit viral polymerases. This has significant implications for the treatment of viral infections, including emerging pathogens.

The pyridine-2-carboxylate scaffold has also been explored for its potential in the design of antimicrobial agents. Recent studies have demonstrated that the introduction of 4-bromo and 6-(trifluoromethyl) groups can significantly enhance the antibacterial activity of these compounds, particularly against drug-resistant strains. This finding is particularly relevant in the context of increasing antimicrobial resistance.

Efforts to improve the solubility of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate derivatives have led to the development of prodrug strategies. These approaches involve the attachment of functional groups that can be cleaved in vivo to release the active compound. The trifluoromethyl group's stability under physiological conditions makes it an ideal component for such prodrug designs.

Recent advances in green chemistry have focused on the sustainable synthesis of pyridine-2-carboxylate derivatives. Catalysts and reaction conditions have been optimized to minimize waste and energy consumption, aligning with the principles of sustainable pharmaceutical development. The 4-bromo substituent's reactivity has been exploited in these efforts to create more environmentally friendly synthetic routes.

The application of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate in drug discovery continues to evolve with the advent of new analytical techniques. High-resolution mass spectrometry and NMR spectroscopy have enabled the precise characterization of these compounds, facilitating the development of more accurate pharmacological profiles. The trifluoromethyl group's distinct spectroscopic properties are particularly valuable in these studies.

Future research directions include the exploration of pyridine-2-carboxylate derivatives in the treatment of metabolic disorders. Preliminary studies suggest that these compounds may have potential in modulating glucose metabolism and insulin sensitivity. The 4-bromo group's ability to interact with specific receptors is being investigated as a mechanism for these effects.

Collaborative efforts between academia and industry are driving the commercialization of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate derivatives. These partnerships are focusing on the development of novel therapeutics for unmet medical needs, with particular emphasis on orphan diseases and rare conditions. The trifluoromethyl group's unique properties are being leveraged to create compounds with improved therapeutic indices.

As the field of medicinal chemistry continues to advance, the pyridine-2-carboxylate scaffold remains a valuable platform for the development of innovative therapeutics. The combination of 4-bromo and 6-(trifluoromethyl) groups provides a versatile platform for the creation of compounds with diverse biological activities. Continued research into the synthesis and applications of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate is expected to yield significant advancements in pharmaceutical science.

Current trends indicate a growing interest in the use of trifluoromethyl groups in the development of personalized medicines. These groups can be incorporated into compounds that are tailored to individual patient profiles, enhancing therapeutic outcomes. The 4-bromo substituent's ability to modulate receptor interactions is being explored as a means to achieve this level of customization.

Advancements in combinatorial chemistry have enabled the rapid generation of pyridine-2-carboxylate derivatives with varying substituents. These approaches are being used to identify compounds with optimal pharmacological profiles, reducing the time and cost associated with drug discovery. The 4-bromo and 6-(trifluoromethyl) groups serve as key points of modification in these strategies.

Research into the toxicity of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate derivatives is also progressing. Studies are focusing on the long-term effects of these compounds on cellular function and organismal health. The trifluoromethyl group's inertness is being evaluated as a factor in minimizing potential toxicological risks.

As the demand for more effective and safer therapeutics increases, the pyridine-2-carboxylate scaffold is expected to play an increasingly important role in drug discovery. The unique properties of 4-bromo and 6-(trifluoromethyl) groups provide a foundation for the development of compounds that address a wide range of medical conditions. Continued innovation in the synthesis and application of methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate is anticipated to lead to significant breakthroughs in pharmaceutical science.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.